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Compound of Interest

Compound Name: Benzyl Posaconazole

Cat. No.: B12110426

Get Quote

Introduction & Mechanistic Context
Posaconazole is a potent, broad-spectrum azole antifungal agent that exerts its therapeutic

effect by inhibiting lanosterol 14α-demethylase, an enzyme critical for fungal cell membrane

synthesis[1]. Because posaconazole is a weakly basic drug with poor aqueous solubility, its

synthesis and formulation require rigorous control of process parameters[2]. The Active

Pharmaceutical Ingredient (API) is manufactured via a complex, multi-step chemical synthesis

involving highly reactive triazole and tetrahydrofuran intermediates[1].

During these synthetic stages, protective group chemistry is frequently employed. Incomplete

deprotection or undesired side reactions involving benzyl halides can lead to the formation of

stable process-related impurities. One of the most critical of these is O-Benzyl Posaconazole
(CAS No: 170985-86-1), where the hydroxyl group on the pentan-3-yl side chain is erroneously

benzylated[3].

Regulatory agencies strictly mandate the identification, quantification, and control of such

impurities to comply with ICH Q3A/B guidelines[1]. Consequently, highly pure O-Benzyl
Posaconazole is required as a reference standard for analytical method development, method
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validation (AMV), and routine Quality Control (QC) of the API[3]. This application note details a

self-validating, multi-modal analytical strategy to definitively characterize this reference

standard.

Synthetic Origin & Carryover Pathway
Understanding the mechanistic origin of an impurity is the first step in developing robust

analytical methods to detect it. The benzylation side reaction increases the lipophilicity of the

molecule, making its chromatographic behavior distinct yet challenging to separate from the

main API peak without optimized methods.

Posaconazole
Intermediate

Benzylation
(Protection Step)

O-Benzyl Posaconazole
(Process Impurity)

 Side reaction Incomplete
Deprotection

Posaconazole API
(Contaminated)

 Carryover

Click to download full resolution via product page

Fig 1: Synthetic origin and API carryover pathway of the O-Benzyl Posaconazole impurity.

Physicochemical Properties
To establish a baseline for analytical testing, the theoretical physicochemical properties of the

reference standard are summarized below.
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Property Value / Description

Chemical Name

4-(4-(4-(4-(((3R,5R)-5-((1H-1,2,4-triazol-1-

yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-

3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-1-

((2S,3S)-2-(benzyloxy)pentan-3-yl)-1H-1,2,4-

triazol-5(4H)-one

CAS Number 170985-86-1

Molecular Formula C₄₄H₄₈F₂N₈O₄

Molecular Weight 790.90 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, Acetonitrile;

Insoluble in Water

Analytical Characterization Strategy
A single analytical technique is insufficient for the certification of a reference standard. We

employ an orthogonal, multi-modal workflow to guarantee both chemical purity and absolute

structural identity.
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Fig 2: Multi-modal characterization workflow for O-Benzyl Posaconazole reference standard.

Experimental Protocols & Self-Validating Systems
Protocol A: Chromatographic Purity Assessment
(UHPLC-UV)
Expertise & Causality: Posaconazole and its O-benzyl derivative are structurally similar, but the

addition of the benzyl group significantly increases the lipophilicity of the impurity. To achieve

baseline separation, a sub-2-micron C18 stationary phase is selected to maximize theoretical

plates. An acidic mobile phase (pH ~3.0) is utilized to ensure the basic triazole and piperazine

nitrogens remain fully protonated, preventing secondary interactions with free silanols that

cause peak tailing.

Methodology:

Column: Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic acid in Water (pH ~2.8).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12110426/docs?utm_src=pdf-body-img#application-note-comprehensive-characterization-of-o-benzyl-posaconazole-reference-standard
https://www.benchchem.com/product/b12110426/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-o-benzyl-posaconazole-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12110426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Detection: PDA extracted at 260 nm.

Sample Preparation: Dissolve 1.0 mg of standard in 1.0 mL of Methanol.

Table 2: UHPLC Gradient Program

Time (min) % Mobile Phase A % Mobile Phase B

0.0 80 20

1.0 80 20

7.0 30 70

9.0 10 90

| 10.0 | 80 | 20 |

Self-Validating System (SST): The protocol includes a System Suitability Test injection

containing a 1:1 mixture of Posaconazole API and O-Benzyl Posaconazole. Validation Check:

The run is only considered valid if the resolution ( Rs​) between the two peaks is ≥2.5 and the

tailing factor for the impurity peak is ≤1.2 .

Protocol B: Exact Mass & Structural Elucidation (ESI-
HRMS/MS)
Expertise & Causality: While UV detection confirms purity, High-Resolution Mass Spectrometry

(HRMS) confirms molecular identity. The addition of a benzyl group ( C7​H7​) replaces a proton,

resulting in a net theoretical mass shift of exactly +90.0470 Da compared to Posaconazole.

Positive Electrospray Ionization (ESI+) is chosen because the triazole rings readily accept

protons to form stable [M+H]+ ions.

Methodology:
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Instrument: Q-TOF LC/MS system.

Ionization: ESI in positive mode; Capillary voltage 3.5 kV.

Collision Energy: Ramped from 20 eV to 40 eV for MS/MS fragmentation.

Data Acquisition: m/z 100 to 1000.

Self-Validating System:Validation Check: The extracted exact mass must be within ≤3 ppm of

the theoretical m/z 791.3839 [M+H]+ . Furthermore, the isotopic distribution pattern must yield

a match score of ≥95% against the theoretical C44​H48​F2​N8​O4​model.

Protocol C: Regiochemical Confirmation via 1H NMR
Expertise & Causality: HRMS cannot definitively prove where the benzyl group is attached.

Nuclear Magnetic Resonance (NMR) spectroscopy is required to pinpoint the exact

regiochemistry. The O-benzylation at the pentan-3-yl side chain is confirmed by the

disappearance of the hydroxyl proton signal (present in the API) and the emergence of specific

benzylic signals.

Methodology:

Instrument: 500 MHz NMR Spectrometer.

Solvent: DMSO- d6​(provides excellent solubility and locks the signal).

Scans: 64 scans for 1H , 1024 scans for 13C .

Table 3: Key 1H NMR Diagnostic Signals for O-Benzyl Posaconazole

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.25 - 7.35 Multiplet 5H
Aromatic protons
of the newly added
Benzyl ring
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| ~4.45 | Singlet | 2H | Benzylic −CH2​− protons | | ~8.30 | Singlet | 1H | Triazole ring proton

(Internal reference) | | ~4.80 | - | 0H | Hydroxyl proton (Absent, confirming O-alkylation) |

Self-Validating System:Validation Check: The integration ratio of the benzylic −CH2​− protons

(singlet at ~4.45 ppm) to the highly conserved triazole proton (singlet at ~8.30 ppm) must yield

a strict 2:1 ratio. Any deviation indicates incomplete benzylation or co-eluting impurities.

Conclusion
The rigorous characterization of the 3 is a non-negotiable requirement for regulatory

compliance in API manufacturing[3]. By employing a self-validating matrix of UHPLC-UV for

purity, HRMS for exact mass, and NMR for regiochemical assignment, analytical scientists can

confidently utilize this standard for the quantification of process impurities, ensuring the safety

and efficacy of the final drug product[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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